Cas no 1806895-38-4 (2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-nitropyridine)

• Product Name: 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-nitropyridine
• CAS No: 1806895-38-4
• MF: C₇H₄BrClF₂N₂O₂
• MW: 301.472666740417
• CID: 4869064
• Update Time: 2025-10-19

2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C7H4BrClF2N2O2/c8-2-4-5(13(14)15)1-3(7(10)11)6(9)12-4/h1,7H,2H2
• InChI Key： ITEHCBZXMCTUHC-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C(F)F)=C(N=1)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-nitropyridine

Comprehensive Overview of 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-nitropyridine (CAS No. 1806895-38-4)

2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-nitropyridine is a highly specialized chemical compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a chloro substituent, and a difluoromethyl moiety, makes it a valuable intermediate in the synthesis of advanced bioactive molecules. The compound's CAS number, 1806895-38-4, ensures precise identification in global chemical databases, catering to researchers and industry professionals.

In recent years, the demand for nitropyridine derivatives has surged due to their role in developing novel therapeutics and crop protection agents. This compound, in particular, has garnered attention for its potential in drug discovery and precision agriculture. Its electrophilic properties enable efficient functionalization, making it a versatile building block for heterocyclic chemistry. Researchers are increasingly exploring its utility in targeted synthesis, aligning with trends toward sustainable and efficient chemical processes.

The difluoromethyl group in 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-nitropyridine is a key feature, as fluorinated compounds are pivotal in modern medicinal chemistry. Fluorination often enhances metabolic stability and bioavailability, addressing common challenges in pharmaceutical development. This aligns with current industry focus on fluorine-containing APIs (Active Pharmaceutical Ingredients), a hot topic in drug design forums and scientific literature.

From an agrochemical perspective, this compound's nitropyridine core is instrumental in designing next-generation pesticides and herbicides. Its structural motifs are compatible with green chemistry principles, reducing environmental impact—a priority for regulatory bodies and manufacturers alike. Searches for eco-friendly agrochemical intermediates have spiked, reflecting the industry's shift toward sustainable solutions.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS 1806895-38-4, ensuring purity and consistency for research applications. Quality control protocols are stringent, given the compound's role in high-value syntheses. This emphasis on analytical validation resonates with laboratories prioritizing data integrity and reproducibility—a recurring theme in scientific discussions.

In summary, 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-nitropyridine exemplifies innovation in fine chemicals, bridging gaps between academic research and industrial applications. Its relevance to life sciences and material innovation ensures continued interest, driven by evolving needs in healthcare and agriculture. As synthetic methodologies advance, this compound is poised to play a pivotal role in addressing global challenges through science.